4-ethoxy-N-(2-hydroxyethyl)-3-methylbenzenesulfonamide

• Molecular Formula: C11H17NO4S
• Molecular Weight: 259.32 g/mol
• IUPAC Name: 4-ethoxy-N-(2-hydroxyethyl)-3-methylbenzenesulfonamide
• InChI: InChI=1S/C11H17NO4S/c1-3-16-11-5-4-10(8-9(11)2)17(14,15)12-6-7-13/h4-5,8,12-13H,3,6-7H2,1-2H3
• InChI Key: FSBLYILZEIPFCO-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCCO)C

Description

4-ethoxy-N-(2-hydroxyethyl)-3-methylbenzenesulfonamide is a sulfonamide compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(2-hydroxyethyl)-3-methylbenzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the development and progression of various diseases. This compound has been found to be effective against cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
The compound 4-ethoxy-N-(2-hydroxyethyl)-3-methylbenzenesulfonamide has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes such as carbonic anhydrase and matrix metalloproteinases. It has also been found to have anti-inflammatory and antibacterial properties.

Advantages and Limitations for Lab Experiments

The compound 4-ethoxy-N-(2-hydroxyethyl)-3-methylbenzenesulfonamide has several advantages for lab experiments. It is easy to synthesize and purify, and it has been found to be effective against various diseases. However, this compound also has some limitations. It is not very water-soluble, which makes it difficult to use in aqueous solutions. It also has a short half-life, which limits its effectiveness in vivo.

Future Directions

There are several future directions for the research on 4-ethoxy-N-(2-hydroxyethyl)-3-methylbenzenesulfonamide. One of the directions is to investigate its potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases. Another direction is to develop more water-soluble derivatives of this compound that can be used in aqueous solutions. Additionally, further research is needed to understand the mechanism of action of this compound and to optimize its pharmacokinetic properties.
Conclusion:
In conclusion, 4-ethoxy-N-(2-hydroxyethyl)-3-methylbenzenesulfonamide is a sulfonamide compound that has potential applications in the development of new drugs. This compound has been found to be effective against various diseases such as cancer, inflammation, and bacterial infections. It has several advantages for lab experiments, but also has some limitations. Further research is needed to fully understand the mechanism of action of this compound and to optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 4-ethoxy-N-(2-hydroxyethyl)-3-methylbenzenesulfonamide involves the reaction of 4-ethoxy-3-methylbenzenesulfonyl chloride with 2-hydroxyethylamine. The reaction takes place in the presence of a base such as triethylamine or sodium hydroxide. The product is obtained in good yield and can be purified by recrystallization.

Scientific Research Applications

The compound 4-ethoxy-N-(2-hydroxyethyl)-3-methylbenzenesulfonamide has been widely used in scientific research for its potential applications in the development of new drugs. This compound has been found to be effective against various diseases such as cancer, inflammation, and bacterial infections.